3-((1-phenylethyl)thio)-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-(1-phenylethylsulfanyl)-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C15H14N4S/c1-12(13-6-3-2-4-7-13)20-15-9-8-14(17-18-15)19-11-5-10-16-19/h2-12H,1H3
• InChI Key: MJVMWCNLRICSBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)SC2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C15H14N4S
• Molecular Weight: 282.4 g/mol

Description

3-((1-phenylethyl)thio)-6-(1H-pyrazol-1-yl)pyridazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a pyridazine derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Antibacterial Evaluation : A study aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety, suitable as antibacterial agents. This research involved reactions with various active methylene compounds to produce derivatives including pyridazine variants (Azab, Youssef, & El-Bordany, 2013).

• Heterocyclic Synthesis for Anticancer Agents : A study focused on the synthesis of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, exploring the potential anticancer activity of these compounds, including pyrazolo[3,4-d]pyrimidine derivatives (Metwally, Abdelrazek, & Eldaly, 2016).

• Antimicrobial Evaluation of Hydrazone Derivatives : Research on the synthesis of new hydrazone derivatives bearing pyrimidinyl and pyrazolyl moieties, and their in vitro antimicrobial evaluation. This study highlights the potential of these compounds as effective against various bacterial and fungal strains (Kamal et al., 2015).

Chemical Properties and Applications

• Utility in Heterocyclic Synthesis : A study on the utility of enaminonitriles in heterocyclic synthesis, presenting the synthesis of new pyrazole, pyridine, and pyrimidine derivatives. This research provides insights into the versatility of these compounds in synthesizing various heterocyclic structures (Fadda, Etman, El-Seidy, & Elattar, 2012).

• Synthesis and Characterization for Biological Activity : The synthesis and characterization of various heterocyclic derivatives, such as Pyrazol, Isoxazole, Oxazine, Thiazine, Pyridine, and Pyrimidine, from Imidazole. This study also includes the examination of their biological activity against different bacteria (Saadi, 2018).

• Preparation of Pyrazolo[3,4-d]-pyrimidines : Novel 1-[6-(p-tolyl) pyridazin-3-yl]pyrazole-o-aminonitriles were used as precursors for the preparation of pyrazolo[3,4-d]pyrimidines, which are expected to possess significant chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).